Cas no 66741-83-1 (Benzenemethanamine, N-(2-methylpropyl)-4-(phenylmethoxy)-)

• Product Name: Benzenemethanamine, N-(2-methylpropyl)-4-(phenylmethoxy)-
• CAS No: 66741-83-1
• MF: C₁₈H₂₃NO
• MW: 269.381325006485
• MDL: MFCD04575960
• CID: 4124134
• PubChem ID: 967051
• Update Time: 2025-07-09

Benzenemethanamine, N-(2-methylpropyl)-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(2-methylpropyl)-4-(phenylmethoxy)-
• {[4-(benzyloxy)phenyl]methyl}(2-methylpropyl)amine
• 2-methyl-N-[(4-phenylmethoxyphenyl)methyl]propan-1-amine
• MFCD04575960
• 66741-83-1
• N-(4-(Benzyloxy)benzyl)-2-methylpropan-1-amine
• AKOS002615648

• MDL： MFCD04575960
• Inchi： 1S/C18H23NO/c1-15(2)12-19-13-16-8-10-18(11-9-16)20-14-17-6-4-3-5-7-17/h3-11,15,19H,12-14H2,1-2H3
• InChI Key： UWQIMEGUMHKRFM-UHFFFAOYSA-N
• SMILES： C1(CNCC(C)C)=CC=C(OCC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 269.177964357Da
• Monoisotopic Mass: 269.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzenemethanamine, N-(2-methylpropyl)-4-(phenylmethoxy)-

Comprehensive Analysis of Benzenemethanamine, N-(2-methylpropyl)-4-(phenylmethoxy)- (CAS No. 66741-83-1)

Benzenemethanamine, N-(2-methylpropyl)-4-(phenylmethoxy)- (CAS No. 66741-83-1) is a specialized organic compound with a unique molecular structure that combines aromatic and aliphatic components. This compound, often referred to in research circles for its potential applications, features a phenylmethoxy group attached to a benzenemethanamine backbone, modified by an N-(2-methylpropyl) substituent. Its structural complexity makes it a subject of interest in synthetic chemistry and material science.

In recent years, the demand for functionalized amines like Benzenemethanamine, N-(2-methylpropyl)-4-(phenylmethoxy)- has grown significantly due to their versatility in pharmaceutical intermediates and specialty chemicals. Researchers are particularly intrigued by its potential role in drug discovery and catalysis, as its electron-rich aromatic system may facilitate selective reactions. The compound's CAS No. 66741-83-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Benzenemethanamine, N-(2-methylpropyl)-4-(phenylmethoxy)- typically involves multi-step organic reactions, including etherification and reductive amination. Its phenylmethoxy moiety enhances solubility in organic solvents, a property valued in formulation development. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a key concern for industries requiring high-grade chemicals.

From an environmental perspective, the biodegradability and eco-friendly synthesis of such compounds are hot topics aligned with green chemistry trends. Users often search for "sustainable amine derivatives" or "benzenemethanamine applications," indicating market interest in environmentally conscious solutions. The compound's stability under various pH conditions also makes it a candidate for advanced material coatings.

In the context of industrial applications, CAS No. 66741-83-1 is explored for its potential in polyurethane catalysts and adhesive formulations. Its balanced lipophilicity, attributed to the 2-methylpropyl chain, could optimize performance in polymer systems. These attributes correlate with frequent search queries like "amine-based additives for polymers" and "high-performance chemical intermediates."

Safety data for Benzenemethanamine, N-(2-methylpropyl)-4-(phenylmethoxy)- emphasizes standard laboratory handling protocols. While not classified as hazardous under major regulatory frameworks, proper ventilation and personal protective equipment (PPE) are recommended during handling—a point often highlighted in chemical safety guidelines searches.

Future research directions may focus on structure-activity relationships (SAR) to expand its utility in medicinal chemistry. The compound's modular design allows for derivatization, answering the growing demand for "tailored amine compounds" in patent literature. Collaborations between academia and industry could accelerate innovations leveraging this molecule's scaffold.

In summary, Benzenemethanamine, N-(2-methylpropyl)-4-(phenylmethoxy)- represents a compelling case study in specialty chemical development. Its intersection with pharmaceutical research, material science, and sustainability aligns with contemporary scientific priorities, ensuring continued relevance in both commercial and scholarly domains.